Cas no 140660-42-0 (2-Buten-1-one, 1-(2,5-dihydroxyphenyl)-)

• Product Name: 2-Buten-1-one, 1-(2,5-dihydroxyphenyl)-
• CAS No: 140660-42-0
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 1295409
• PubChem ID: 71343334
• Update Time: 2025-04-20

2-Buten-1-one, 1-(2,5-dihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-one, 1-(2,5-dihydroxyphenyl)-
• 1-(2,5-dihydroxyphenyl)but-2-en-1-one
• 1-(2,5-dihydroxyphenyl)-2-buten-1-one
• 140660-42-0
• DTXSID40769947

• Inchi： 1S/C10H10O3/c1-2-3-9(12)8-6-7(11)4-5-10(8)13/h2-6,11,13H,1H3/b3-2+
• InChI Key： TVMDIMUXIMGXSL-NSCUHMNNSA-N
• SMILES： C/C=C/C(C1C(O)=CC=C(O)C=1)=O

Computed Properties

• Exact Mass: 178.063
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Hydroquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Hydroquinones